![molecular formula C23H18ClN3O3 B1229329 N-[4-[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]phenyl]-2-(4-methoxyphenyl)acetamide](/img/structure/B1229329.png)
N-[4-[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]phenyl]-2-(4-methoxyphenyl)acetamide
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Overview
Description
N-[4-[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]phenyl]-2-(4-methoxyphenyl)acetamide is an oxadiazole and a ring assembly.
Scientific Research Applications
Anticancer Properties
- A study by Vinayak et al. (2014) focused on the design and synthesis of novel acetamide derivatives, including variants similar to the compound . These compounds were evaluated for their anticancer activity against several human leukemic cell lines, showing significant cytotoxicity in certain cases (Vinayak, Sudha, Lalita, & Kumar, 2014).
Molecular Docking and Pharmacological Potential
- Faheem (2018) conducted computational and pharmacological evaluations of 1,3,4-oxadiazole and pyrazole novel derivatives, including structures similar to the compound of interest. This research involved docking against targets such as epidermal growth factor receptor (EGFR) and cyclooxygenase-2 (COX-2), indicating potential for tumor inhibition and anti-inflammatory actions (Faheem, 2018).
Synthesis and Cytotoxic Evaluation
- Adimule et al. (2014) synthesized novel derivatives of 1,3,4-oxadiazoles, which demonstrated anticancer properties. These compounds were tested for cytotoxicity against cell lines such as HepG2 and PANC-1, showing varying levels of effectiveness (Adimule, Medapa, Jagadeesha, Kumar, & Rao, 2014).
Antibacterial Applications
- Desai et al. (2008) explored the synthesis and evaluation of acetamides for their antibacterial activity. This study highlights the potential of compounds structurally related to the one in combating bacterial infections (Desai, Shah, Bhavsar, & Saxena, 2008).
Antimicrobial and Hemolytic Activity
- A study by Gul et al. (2017) on 1,3,4-oxadiazole compounds, similar in structure to the compound , showed antimicrobial activity against a range of microbes and also explored their hemolytic activity (Gul, Aziz‐ur‐Rehman, Abbasi, Khan, Nafeesa, Siddiqa, Akhtar, Shahid, & Subhani, 2017).
Role in Molecular Interactions
- Sharma et al. (2019) conducted an analysis of crystal packing in 1,2,4-oxadiazole derivatives, providing insights into the non-covalent interactions important in the supramolecular architectures of compounds like the one being discussed (Sharma, Mohan, Gangwar, & Chopra, 2019).
properties
Molecular Formula |
C23H18ClN3O3 |
---|---|
Molecular Weight |
419.9 g/mol |
IUPAC Name |
N-[4-[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]phenyl]-2-(4-methoxyphenyl)acetamide |
InChI |
InChI=1S/C23H18ClN3O3/c1-29-20-12-2-15(3-13-20)14-21(28)25-19-10-6-16(7-11-19)22-26-23(30-27-22)17-4-8-18(24)9-5-17/h2-13H,14H2,1H3,(H,25,28) |
InChI Key |
HZIPOTHIRYOTIH-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)C3=NOC(=N3)C4=CC=C(C=C4)Cl |
Canonical SMILES |
COC1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)C3=NOC(=N3)C4=CC=C(C=C4)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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